N-[(4-ethyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide

• IUPAC Name: N-[(4-ethyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C18H28N4OS/c1-3-22-15(20-21-17(22)24-4-2)11-19-16(23)18-8-12-5-13(9-18)7-14(6-12)10-18/h12-14H,3-11H2,1-2H3,(H,19,23)
• InChI Key: DTHKMUQEXJAYEE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC)CNC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C18H28N4OS
• Molecular Weight: 348.5 g/mol

Description

N-[(4-ethyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide, commonly known as ETAC, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. ETAC is a member of the adamantane family, which is known for its unique chemical and physical properties.

Scientific Research Applications

Facile Synthesis and Coordination Polymers

A study by Pavlov et al. (2019) introduced a method for synthesizing orthogonally substituted azole-carboxylate adamantane ligands, which were used to prepare coordination polymers. These ligands, through variation of solvents and azole substituents, enabled the creation of both 1D and 2D copper(II) and nickel(II) coordination polymers. This research highlights the potential of using adamantane-based compounds for the construction of complex molecular architectures with potential applications in catalysis and material science (Pavlov, Sukhikh, Filatov, & Potapov, 2019).

Quantum Chemical Analysis

Al-Ghulikah et al. (2019) conducted a comprehensive spectral and quantum chemical analysis of a similar adamantane-based compound. The study provided insight into the vibrational IR and Raman spectra, along with UV/Vis absorption spectrum, through DFT and TDDFT calculations. This analysis is crucial for understanding the electronic structure and reactivity of such compounds, offering a foundation for their application in various scientific fields (Al-Ghulikah et al., 2019).

Mixed-ligand Metal-Organic Frameworks

Research by Senchyk et al. (2013) explored the use of functionalized adamantane tectons in the design of mixed-ligand copper(II) 1,2,4-triazolyl/carboxylate metal-organic frameworks. These frameworks are constructed from bistriazoles and a rigid tetratopic adamantane platform, showing unique configurations and potential for high-density storage, catalysis, and separation processes (Senchyk, Lysenko, Krautscheid, Rusanov, Chernega, Krämer, Liu, Decurtins, & Domasevitch, 2013).

Catalytic Applications

A study by Lysenko et al. (2019) highlighted the catalytic capabilities of a molybdenum trioxide hybrid decorated by 3-(1,2,4-Triazol-4-yl)adamantane-1-carboxylic acid. This hybrid material demonstrated a reaction-induced self-separating (RISS) catalytic behavior, combining the advantages of both homogeneous and heterogeneous catalysis. It showed effectiveness in a broad scope of catalytic oxidation reactions, marking a significant advancement in the development of eco-friendly and reusable catalysts (Lysenko, Senchyk, Domasevitch, Henfling, Erhart, Krautscheid, Neves, Valente, Pillinger, & Gonçalves, 2019).